Cas no 172519-49-2 (Eicosanoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R)-)
172519-49-2 structure
Product Name:Eicosanoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R)-
CAS No:172519-49-2
MF:C21H41NO5
MW:387.553947210312
CID:164525
PubChem ID:10318046
Update Time:2025-04-19
Eicosanoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R)- Chemical and Physical Properties
Names and Identifiers
-
- Eicosanoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R)-
- (2S,3R)-2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxoicosanoic acid
- Eicosanoicacid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, [R-(R*,S*)]-
- Mycestericin G
- DTXSID70938169
- CS-0372109
- SCHEMBL16075819
- Eicosanoic acid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R)-
- Eicosanoic acid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (R-(R*,S*))-
- 172519-49-2
- 2-(1-Hydroxy-12-oxooctadecyl)serine
- HY-N10238
- [S-(R*,R*)]-2-Amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-eicosanoic acid
- [R-(R*,S*)]-2-Amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-eicosanoic acid
- Mycestericin F
-
- Inchi： 1S/C21H41NO5/c1-2-3-4-11-14-18(24)15-12-9-7-5-6-8-10-13-16-19(25)21(22,17-23)20(26)27/h19,23,25H,2-17,22H2,1H3,(H,26,27)/t19-,21+/m1/s1
- InChI Key： JVVUMRUWQBAVNC-CTNGQTDRSA-N
- SMILES： O[C@@H]([C@](C(=O)O)(CO)N)CCCCCCCCCCC(CCCCCC)=O
Computed Properties
- Exact Mass: 387.29847341g/mol
- Monoisotopic Mass: 387.29847341g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 19
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 121Ų
Eicosanoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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